Cas no 62078-00-6 (4-Quinolinecarbothioamide, 6-methyl-2-propyl-)

4-Quinolinecarbothioamide, 6-methyl-2-propyl- structure
62078-00-6 structure
Product Name:4-Quinolinecarbothioamide, 6-methyl-2-propyl-
CAS No:62078-00-6
MF:C14H16N2S
MW:244.355241775513
CID:458906
PubChem ID:71390201
Update Time:2025-04-19

4-Quinolinecarbothioamide, 6-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarbothioamide, 6-methyl-2-propyl-
    • 6-methyl-2-propylquinoline-4-carbothioamide
    • DTXSID20812127
    • 62078-00-6
    • Inchi: 1S/C14H16N2S/c1-3-4-10-8-12(14(15)17)11-7-9(2)5-6-13(11)16-10/h5-8H,3-4H2,1-2H3,(H2,15,17)
    • InChI Key: LUNWWJGPSNOZGV-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC(CCC)=NC2C=CC(C)=CC=21)N

Computed Properties

  • Exact Mass: 244.10358
  • Monoisotopic Mass: 244.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 38.91
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